2,6-dimethylphenyl 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanoate

• IUPAC Name: (2,6-dimethylphenyl) 3-(1,3-dioxoisoindol-2-yl)propanoate
• InChI: InChI=1S/C19H17NO4/c1-12-6-5-7-13(2)17(12)24-16(21)10-11-20-18(22)14-8-3-4-9-15(14)19(20)23/h3-9H,10-11H2,1-2H3
• InChI Key: OCKOAXAUGWXIIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OC(=O)CCN2C(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C19H17NO4
• Molecular Weight: 323.3 g/mol

Description

2,6-dimethylphenyl 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanoate is a useful research compound. Its molecular formula is C19H17NO4 and its molecular weight is 323.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 323.11575802 g/mol and the complexity rating of the compound is 484. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Chromatography and Isotherm Data Measurement : Studies have explored the reproducibility and accuracy of isotherm data measured by chromatography, which could be relevant for understanding the behavior of complex organic compounds, including 2,6-dimethylphenyl derivatives, in various solvent systems (Guan & Guiochon, 1996).

• Stereocontrolled Synthesis : Research has been conducted on the stereocontrolled synthesis of glycosides and glycosyl esters, showcasing methodologies that could potentially be applied to the synthesis or modification of compounds like 2,6-dimethylphenyl derivatives for specific stereochemical configurations (Crich & Cai, 2007).

• Photorelease Studies : Investigations into the photorelease of HCl from specific chlorides could provide insights into the light-induced reactivity of compounds with similar structural features, potentially offering applications in photochemistry and material sciences (Pelliccioli et al., 2001).

• Polymerization Catalysis : The oxidative coupling polymerization of dimethylphenols catalyzed by copper(II) complexes highlights a pathway for synthesizing polymers from phenolic precursors, which could relate to applications in creating novel polymeric materials from derivatives of 2,6-dimethylphenyl (Chen & Challa, 1990).